Cas no 2228143-79-9 (2,2-dimethyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 2228143-79-9
• MF: C₁₄H₁₅F₃O₂
• MW: 272.262914896011
• CID: 5804126
• PubChem ID: 165655468
• Update Time: 2023-12-28

2,2-dimethyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-2-methyl-4-(trifluoromethyl)phenylcyclopropane-1-carboxylic acid
• 2228143-79-9
• EN300-1954184
• 2,2-dimethyl-1-[2-methyl-4-(trifluoromethyl)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C14H15F3O2/c1-8-6-9(14(15,16)17)4-5-10(8)13(11(18)19)7-12(13,2)3/h4-6H,7H2,1-3H3,(H,18,19)
• InChI Key： RJLSIGOOMSLQML-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C)C=1)C1(C(=O)O)CC1(C)C)(F)F

Computed Properties

• Exact Mass: 272.10241420g/mol
• Monoisotopic Mass: 272.10241420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų